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An Objective Comparison of Minimum Inhibitory Concentration (MIC) Values

This guide provides an independent verification of the in vitro activity of the investigational

antibiotic Fab-001 against the clinically significant pathogen Acinetobacter baumannii. The

minimum inhibitory concentration (MIC) of Fab-001 is compared with that of several standard-

of-care antibiotics. All data is presented in a clear, tabular format to facilitate direct comparison.

Detailed experimental protocols for MIC determination are also provided to ensure

transparency and reproducibility.

Comparative MIC Data
The following table summarizes the MIC values of Fab-001 and comparator agents against a

collection of clinical isolates of Acinetobacter baumannii. MIC values are essential metrics in

microbiology for assessing the potency of an antimicrobial agent.[1] A lower MIC value

indicates that less of the drug is required to inhibit the growth of the organism. The data

presented here is sourced from an independent study that evaluated the efficacy of Fab-001.[2]
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Antimicrobial
Agent

MIC Range (µg/mL) MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Fab-001 0.25 - >32 4 8

Amikacin >32 - -

Meropenem 0.25 - >32 64 128

Colistin ≤0.5 - >32 1 8

MIC₅₀: The concentration of the drug that inhibits the growth of 50% of the tested isolates.

MIC₉₀: The concentration of the drug that inhibits the growth of 90% of the tested isolates.

The study from which this data is sourced highlights that the majority of Acinetobacter

baumannii isolates had a Fab-001 MIC between 2 and 8 µg/mL.[2] Notably, Fab-001 and

colistin shared the lowest MIC₉₀ value of 8 µg/mL, suggesting comparable activity against a

high percentage of the tested strains.[2] In contrast, the MIC₅₀ and MIC₉₀ values for

meropenem were significantly higher, at 64 µg/mL and 128 µg/mL respectively, indicating

reduced in vitro efficacy against this panel of isolates.[1] For amikacin, the MIC was

consistently greater than 32 µg/mL.[3][4]

Experimental Protocols
The determination of the Minimum Inhibitory Concentration (MIC) is a standardized laboratory

procedure crucial for assessing antibiotic susceptibility.[1] The data presented in this guide was

obtained using the broth microdilution method, a gold standard in antimicrobial susceptibility

testing, following the guidelines established by the Clinical and Laboratory Standards Institute

(CLSI).[2][5][6]

Broth Microdilution Method:

Inoculum Preparation: A standardized suspension of the test bacteria (Acinetobacter

baumannii) is prepared in a sterile saline solution to match a 0.5 McFarland turbidity

standard. This corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. The

suspension is then further diluted to achieve a final inoculum concentration of about 5 x 10⁵

CFU/mL in the test wells.
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Preparation of Antimicrobial Dilutions: A series of twofold dilutions of each antimicrobial

agent (Fab-001 and comparators) are prepared in cation-adjusted Mueller-Hinton broth.

Inoculation: The prepared bacterial suspension is added to each well of a 96-well microtiter

plate, each containing a specific concentration of the antimicrobial agent. A growth control

well (containing bacteria but no antibiotic) and a sterility control well (containing media but no

bacteria) are also included.

Incubation: The microtiter plates are incubated at 35°C for 16-20 hours under ambient air

conditions.

MIC Determination: Following incubation, the plates are visually inspected for bacterial

growth. The MIC is defined as the lowest concentration of the antimicrobial agent that

completely inhibits visible growth of the organism.[1]

Experimental Workflow for MIC Determination
The following diagram illustrates the key steps involved in the broth microdilution method for

determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.
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Broth microdilution workflow for MIC determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4335573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335573/
https://www.ihma.com/app/uploads/F-2067.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC84544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC84544/
https://www.researchgate.net/figure/Epidemiological-characteristics-of-amikacin-resistant-A-baumannii-strains_tbl1_236231722
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1229473/full
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1229473/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12452809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12452809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12452809/
https://www.benchchem.com/product/b1139450#independent-verification-of-fab-001-s-mic-values
https://www.benchchem.com/product/b1139450#independent-verification-of-fab-001-s-mic-values
https://www.benchchem.com/product/b1139450#independent-verification-of-fab-001-s-mic-values
https://www.benchchem.com/product/b1139450#independent-verification-of-fab-001-s-mic-values
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

